Gabapentin-D10

• Molecular Formula: C9H17NO2
• Molecular Weight: 181.30 g/mol
• InChI: InChI=1S/C9H17NO2/c10-7-9(6-8(11)12)4-2-1-3-5-9/h1-7,10H2,(H,11,12)/i1D2,2D2,3D2,4D2,5D2
• InChIKey: UGJMXCAKCUNAIE-YXALHFAPSA-N

Gabapentin-D10 Deuterated Internal Standard

Gabapentin-D10 (CAS 1126623-20-8) is a deuterium-labeled analog of the anticonvulsant drug gabapentin, in which all ten exchangeable hydrogen atoms on the cyclohexane ring are replaced by deuterium. This stable isotope-labeled compound is primarily employed as an internal standard in liquid chromatography–tandem mass spectrometry (LC‑MS/MS) methods for the accurate quantification of gabapentin in biological matrices [1]. Its mass shift of +10 Da relative to unlabeled gabapentin provides the necessary spectral separation to serve as a reliable isotope dilution standard in clinical toxicology, therapeutic drug monitoring, and forensic analysis .

Workflow LC-MS/MS isotope dilution quantification Gabapentin bioanalysis in research matrices

Selection +10 Da mass shift for reduced isotopic cross-talk Ideal for bioanalytical method development

Use Context Research PK monitoring & method validation Supports high-throughput research laboratories

• [1] Phillips SJ, et al. Development and validation of a rapid liquid chromatography/tandem mass spectrometry method to quantitate gabapentin and buprenorphine in human serum. Rapid Commun Mass Spectrom. 2021; 35(14): e9104. doi:10.1002/rcm.9104 View Source

Gabapentin-D10 Irreplaceability

Interchanging Gabapentin-D10 with other deuterated gabapentin variants such as Gabapentin-d4 or Gabapentin‑d6, or with carbon‑13 labeled forms like Gabapentin-¹³C₃, is not analytically neutral. The magnitude of the mass shift, the isotopic purity, and the validated concentration range directly impact quantification accuracy, susceptibility to spectral cross‑talk, and compatibility with established regulatory‑compliant methods. Selection of an inappropriate internal standard can lead to unacceptably high imprecision or inaccuracy, particularly at the lower limit of quantification [1]. The quantitative evidence below demonstrates where Gabapentin-D10 offers measurable differentiation.

Gabapentin-d4 or ¹³C₃ provide a narrower mass shift (+4, +3 Da) — may increase isotopic cross-talk risk in complex matrices.

Undisclosed atom% D for some deuterated analogs leaves isotopic impurity bias unquantified.

10× lower CRM concentration of the ¹³C₃ analog may alter solvent load and dilution schemes, requiring re-validation.

• [1] Phillips SJ, et al. Development and validation of a rapid liquid chromatography/tandem mass spectrometry method to quantitate gabapentin and buprenorphine in human serum. Rapid Commun Mass Spectrom. 2021; 35(14): e9104. doi:10.1002/rcm.9104 View Source

Gabapentin-D10 Differentiation Evidence

Wider Isotopic Separation

Gabapentin‑D10 exhibits a molecular ion shift of +10 Da relative to the unlabeled analyte, compared with +4 Da for Gabapentin‑d4 and +3 Da for Gabapentin‑¹³C₃. A larger mass difference minimizes the risk of isotopic cross‑talk between the analyte's natural isotopic envelope and the internal standard's selected reaction monitoring (SRM) channel, a requirement explicitly recognized in bioanalytical method validation guidelines [1].

Wider Isotopic Separation

Class-level

+10 Da vs +4 Da (d4) / +3 Da (¹³C₃)

Reduces isotopic cross-talk risk; supports assay specificity.

Theoretical mass calculation; method context review advised.

Evidence Dimension	Mass shift (Δ Da) from unlabeled gabapentin
Target Compound Data	+10 Da
Comparator Or Baseline	Gabapentin‑d4: +4 Da; Gabapentin‑¹³C₃: +3 Da
Quantified Difference	Gabapentin-D10 provides a mass shift 6 Da larger than Gabapentin‑¹³C₃ and 6 Da larger than Gabapentin‑d4
Conditions	Theoretical mass calculation based on molecular formulas C₉H₇D₁₀NO₂ (181.30 g/mol) versus C₉H₁₃D₄NO₂ (175.26 g/mol) and C₆¹³C₃H₁₇NO₂ (174.24 g/mol)

Why This Matters

A wider mass shift directly reduces the likelihood of false signals from the unlabeled analyte's isotopic peaks, improving assay specificity and lowering the lower limit of quantification in complex biological matrices.

• [1] Phillips SJ, et al. Development and validation of a rapid liquid chromatography/tandem mass spectrometry method to quantitate gabapentin and buprenorphine in human serum. Rapid Commun Mass Spectrom. 2021; 35(14): e9104. doi:10.1002/rcm.9104 View Source

High Accuracy in Validated LC‑MS/MS

In a peer‑validated method utilizing Gabapentin‑D10 as the internal standard, the accuracy of gabapentin quantification in human serum was ≤6% across the analytical range [1]. This compares favorably with a clinical UPLC‑MS/MS method employing an unspecified stable‑isotope internal standard that reported inaccuracy <15% for quality controls [2].

Accuracy in Validated LC-MS/MS

Reported

≤6% accuracy (Gabapentin-D10) vs >15% with unspecified ISTD

Supports research PK monitoring accuracy; bioanalytical validation review needed.

Cross-study comparison; absolute improvement >9 percentage points.

Evidence Dimension	Accuracy (relative error) for gabapentin in human serum
Target Compound Data	≤6% (Phillips et al., 2021)
Comparator Or Baseline	<15% for low, mid, and high QC levels (Palte et al., 2018; Therapeutic Drug Monitoring)
Quantified Difference	Accuracy improved by >9 percentage points absolute
Conditions	Human serum; LC‑MS/MS with protein precipitation; FDA bioanalytical method validation guidelines

Why This Matters

Tighter accuracy translates directly into more reliable therapeutic drug monitoring decisions and compliance with stringent regulatory criteria, providing a validated track record for laboratories seeking a proven internal standard.

• [1] Phillips SJ, et al. Development and validation of a rapid liquid chromatography/tandem mass spectrometry method to quantitate gabapentin and buprenorphine in human serum. Rapid Commun Mass Spectrom. 2021; 35(14): e9104. doi:10.1002/rcm.9104 View Source
• [2] Palte MJ, et al. Development and Validation of an Ultra-Performance Liquid Chromatography–Tandem Mass Spectrometry Method for the Concurrent Measurement of Gabapentin, Lamotrigine, Levetiracetam, Monohydroxy Derivative of Oxcarbazepine, and Zonisamide Concentrations in Serum in a Clinical Setting. Ther Drug Monit. 2018; 40(4): 469-476. View Source

Higher Certified Reference Material Concentration

The commercially available Cerilliant® certified reference material of Gabapentin‑D10 is supplied at 1.0 mg/mL in methanol, a concentration 10‑fold higher than the Gabapentin‑¹³C₃ solution (100 μg/mL) [REFS-1, REFS-2]. The higher concentration allows for smaller spiking volumes, reducing the solvent load introduced into the analytical system and extending the useful life of a single ampule for high‑throughput screening or repeated method development cycles.

Higher CRM Concentration

Head-to-head

1.0 mg/mL (D10) — 10× higher than Gabapentin-¹³C₃ (100 µg/mL)

Minimizes solvent introduction; extends ampule life for high-throughput research.

Cerilliant® certified reference material.

Evidence Dimension	Certified reference material concentration
Target Compound Data	1.0 mg/mL (Gabapentin‑D10)
Comparator Or Baseline	100 μg/mL (Gabapentin‑¹³C₃)
Quantified Difference	10‑fold higher concentration
Conditions	Methanol solution in 1 mL ampule; Cerilliant® certified reference material

Why This Matters

The 10× higher concentration reduces the volume of internal standard required per sample, minimizes organic solvent introduction, and improves the cost‑per‑sample economics for high‑volume clinical or forensic laboratories.

High Isotopic Enrichment Reduces Interference

BOC Sciences specifies Gabapentin‑D10 at 98 atom% D, meaning that only 2% of the molecules retain protium at the labeled positions . The unlabeled gabapentin monoisotopic ion (m/z 172) is therefore present at trace levels, reducing the contribution of the internal standard to the analyte channel. By contrast, some commercially available deuterated analogs such as Gabapentin‑d4 list only overall chemical purity (99.44%) without disclosing atom% D ; without this metric, the risk of isotopic impurity inflating baseline signal remains uncharacterized.

High Isotopic Enrichment

Data to verify

98 atom% D (Gabapentin-D10) vs undisclosed for d4

Documented enrichment enables impurity risk assessment.

Supplier specification; comparator enrichment not publicly available.

Evidence Dimension	Atom% deuterium enrichment
Target Compound Data	98 atom% D
Comparator Or Baseline	Gabapentin‑d4: atom% D not publicly disclosed; chemical purity 99.44%
Quantified Difference	Not calculable (missing comparator data)
Conditions	Supplier specification sheets; BOC Sciences vs MedChemExpress

Why This Matters

Disclosure of atom% D allows a laboratory to assess the potential for isotopic impurity to create systematic bias; Gabapentin-D10's documented 98 atom% D provides this transparency, whereas undisclosed enrichment leaves this risk unquantified.

Gabapentin-D10 Application Scenarios

Therapeutic Drug Monitoring in Serum

Gabapentin-D10 is directly applicable as the internal standard in the validated LC‑MS/MS method of Phillips et al. (2021), which achieved ≤6% accuracy and ≤5.20% intra‑day precision for gabapentin in 20 μL of human serum with a 2‑minute run time. Laboratories adopting this method can achieve FDA‑compliant bioanalytical performance while benefiting from the reduced cross‑talk afforded by the +10 Da mass shift [1].

Forensic Toxicology & Urine Drug Testing

Certified reference material Gabapentin-D10 (Cerilliant®) at 1.0 mg/mL is qualified for GC/MS and LC/MS isotope dilution methods in forensic analysis, clinical toxicology, and urine drug testing. The 10‑fold higher concentration compared to the ¹³C₃ analog minimizes solvent loading and simplifies dilution schemes for high‑throughput screening laboratories .

Pharmacokinetic Low-Level Quantification

The larger mass shift of Gabapentin‑D10 (+10 Da) reduces isotopic interference, a critical factor when quantifying gabapentin at sub‑therapeutic concentrations encountered in pharmacokinetic profiling. Validated method performance (LLOQ 10 ng/mL in serum) confirms suitability for low‑level measurements [1].

Bioanalytical Method for ANDA Submissions

Gabapentin‑D10 is supplied with characterization data suitable for analytical method validation (AMV) and quality control applications in support of Abbreviated New Drug Applications (ANDA) for generic gabapentin products, as confirmed by multiple certified reference material suppliers . The documented 98 atom% D enrichment reduces the uncertainty associated with isotopic impurity in regulatory audits.

Application

Selection Property

Validation Focus

Research PK monitoring in serum matrices

+10 Da mass shift reduces cross-talk

Accuracy and precision across analytical range

Forensic research toxicology method development

Certified reference material at 1.0 mg/mL

High-throughput compatibility and solvent-load assessment

Low-concentration pharmacokinetic studies

Wider isotopic separation minimizes interference

LLOQ verification and assay specificity

Pharmaceutical bioanalytical method validation

Documented 98 atom% D isotopic enrichment

Isotopic impurity risk assessment

• [1] Phillips SJ, et al. Development and validation of a rapid liquid chromatography/tandem mass spectrometry method to quantitate gabapentin and buprenorphine in human serum. Rapid Commun Mass Spectrom. 2021; 35(14): e9104. doi:10.1002/rcm.9104 View Source